7-(4-acetylphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• Molecular Formula: C17H10F3N5O2
• Molecular Weight: 373.29 g/mol
• IUPAC Name: 11-(4-acetylphenyl)-4-(trifluoromethyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C17H10F3N5O2/c1-9(26)10-2-4-11(5-3-10)24-7-6-13-12(14(24)27)8-21-16-22-15(17(18,19)20)23-25(13)16/h2-8H,1H3
• InChI Key: LOIXYEINNXVWON-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2C=CC3=C(C2=O)C=NC4=NC(=NN34)C(F)(F)F

Description

This compound belongs to the pyrido-triazolopyrimidinone class, characterized by a fused bicyclic core (pyrido[3,4-e] fused with [1,2,4]triazolo[1,5-a]pyrimidin-6-one). Key structural features include:

• Position 7: A 4-acetylphenyl substituent, which enhances lipophilicity and may influence receptor binding via hydrogen bonding or π-π interactions .
• Position 2: A trifluoromethyl (-CF₃) group, known to improve metabolic stability and electron-withdrawing properties .

The molecular formula is approximated as C₁₉H₁₂F₃N₅O₂ (based on analogous structures in and ).

Preparation Methods

The synthesis of 7-(4-acetylphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one typically involves multiple steps, including the formation of the pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one core and the introduction of the trifluoromethyl and acetylphenyl groups. Common synthetic routes may involve:

Formation of the Core Structure: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Trifluoromethyl Group: Radical trifluoromethylation is a common method for introducing the trifluoromethyl group.

Attachment of the Acetylphenyl Group: This step may involve Friedel-Crafts acylation or other suitable methods.

Industrial production methods would likely involve optimization of these steps to ensure high yield and purity.

Chemical Reactions Analysis

7-(4-acetylphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The trifluoromethyl and acetylphenyl groups can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

7-(4-acetylphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research may focus on its potential as a pharmaceutical agent, particularly in drug discovery and development.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and agrochemicals.

Mechanism of Action

The mechanism of action of 7-(4-acetylphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact more effectively with biological membranes. The acetylphenyl group may contribute to the compound’s binding affinity to certain enzymes or receptors, influencing its biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison of Triazolopyrimidinone Derivatives

Compound Name/Structure	Substituents (Positions)	Molecular Formula	Key Pharmacological Activity	Reference
Target Compound: 7-(4-Acetylphenyl)-2-(CF₃)-pyrido...	7: 4-Acetylphenyl; 2: CF₃	~C₁₉H₁₂F₃N₅O₂	Inferred kinase inhibition (structural analogy)
2-Amino-6-(3-Cl-benzyl)-5-ethyl-triazolopyrimidinone	6: 3-Cl-Benzyl; 5: Ethyl; 2: Amino	Not reported	Evaluated for CNS activity (unspecified)
5-[4-CF₃-phenyl]-dihydropyrazolo[1,5-a]pyrimidinone	5: 4-CF₃-phenyl; 3: 4-Hydroxyphenyl-diazenyl	C₁₉H₁₅F₃N₆O₂	Antiproliferative (inferred from analogs)
7-Amino-8-methyl-5-(5-methylfuran)pyrimido...	5: 5-Methylfuran; 8: Methyl	Not reported	Anticancer (tested against HepG2)
2-Phenyl-5-(tetrafluorophenyl)pyrazolo[1,5-a]pyrimidinone	5: Tetrafluorophenyl; 2: Phenyl	C₁₉H₁₂F₄N₄O	Kinase inhibition (hypothesized)

Key Observations:

Substituent Effects: Trifluoromethyl (-CF₃): Enhances metabolic stability and electron-withdrawing effects, critical for target engagement in kinase inhibitors . Acetylphenyl: Likely improves solubility and binding affinity compared to bulkier groups (e.g., 3-Cl-benzyl in ) . Heterocyclic Additions: Furan or thieno-fused rings () modulate electronic properties and bioavailability but may reduce synthetic yields .

Pharmacological Trends: Compounds with -CF₃ and aromatic substituents (e.g., 4-acetylphenyl) show inferred kinase or anticancer activity . Derivatives with amino groups (e.g., ) are prioritized for CNS applications, though specific data are lacking .

Critical Analysis:

• The target compound’s synthesis likely follows regioselective cyclization methods (e.g., ’s microwave-assisted approach), though exact protocols are unspecified .
• Ionic liquids (e.g., BMIM-PF6 in ) improve reaction efficiency but pose scalability challenges .

Research Findings and Implications

Anticancer Potential: Analogs with -CF₃ and fused heterocycles (e.g., ’s compound 3) exhibit IC₅₀ values <10 μM against HepG2 cells . The acetylphenyl group in the target compound may enhance solubility, a common limitation in triazolopyrimidinones .

Structural Limitations: Bulky substituents (e.g., tetrafluorophenyl in ) reduce synthetic yields and bioavailability . Amino groups () may confer undesired CNS side effects, necessitating structural optimization .

Q & A

Q. How can researchers optimize the synthesis of 7-(4-acetylphenyl)-2-(trifluoromethyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one?

• Methodological Answer : Synthesis optimization involves:

• Reagent Selection : Use 4-acetylbenzaldehyde as the aryl aldehyde component, similar to protocols for analogous triazolopyrimidines .
• Solvent and Catalyst : Employ dimethylformamide (DMF) as the solvent and triethylamine as a base, with heating at 120°C for 10–12 hours to promote cyclization .
• Monitoring : Track reaction progress via thin-layer chromatography (TLC) and purify via recrystallization (e.g., ethanol/DMF mixtures) .
• Hypothetical Yield Comparison :

Aldehyde Component	Reaction Time (h)	Solvent	Yield (%)*
4-Chlorophenyl	10	DMF	~65
Phenyl	12	DMF	~70
*Hypothetical yields based on analogous reactions.

Q. What spectroscopic and crystallographic techniques are critical for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : Use $^1H$- and $^{13}C$-NMR to confirm substituent positions and ring connectivity, referencing chemical shifts in similar triazolopyrimidines (e.g., δ 8.1–8.5 ppm for aromatic protons) .
• IR Spectroscopy : Identify key functional groups (e.g., C=O at ~1700 cm$^{-1}$, C-F at ~1100 cm$^{-1}$) .
• X-Ray Crystallography : Resolve complex ring systems by growing single crystals in ethanol/DMF and analyzing lattice parameters .

Q. How can researchers ensure purity and reproducibility in synthesis?

• Methodological Answer :